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Compound of Interest

Compound Name: Rediocide C

Cat. No.: B8261911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rediocide-A is a natural product that has garnered significant interest in cancer research and

immunotherapy. It has been identified as a promising agent that can overcome tumor immuno-

resistance, making it a valuable compound for investigation in drug development.[1][2] These

application notes provide detailed protocols for the dissolution of Rediocide-A for in vitro cell

culture experiments, ensuring reproducible and reliable results. Rediocide-A has been shown

to modulate immune cell function by targeting signaling pathways involving G-protein coupled

receptors (GPCRs) and Protein Kinase C (PKC), as well as downregulating the expression of

CD155 on tumor cells.[1][2][3]

Data Presentation
Rediocide-A Properties

Property Value Source

Molecular Formula C44H58O13 PubChem

Molecular Weight 794.9 g/mol PubChem[4]

Appearance Yellowish Powder N/A

CAS Number 280565-85-7 N/A
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Solubility of Rediocide-A
While specific quantitative solubility data in mg/mL is not readily available in the reviewed

literature, Rediocide-A is known to be soluble in several organic solvents. Dimethyl sulfoxide

(DMSO) is the most commonly reported solvent for preparing stock solutions for cell culture

applications.[1][2]

Solvent Suitability for Cell Culture Notes

Dimethyl Sulfoxide (DMSO) High

Recommended for preparing

high-concentration stock

solutions. The final

concentration in cell culture

media should be kept low

(typically ≤ 0.1%) to avoid

cytotoxicity.[1][2][5][6]

Chloroform Low
Not suitable for direct use in

cell culture due to high toxicity.

Dichloromethane Low
Not suitable for direct use in

cell culture due to high toxicity.

Ethyl Acetate Low
Not suitable for direct use in

cell culture due to high toxicity.

Acetone Low
Not suitable for direct use in

cell culture due to high toxicity.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Rediocide-A Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Rediocide-A in DMSO.

This concentration is a common starting point for many cell culture experiments.

Materials:
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Rediocide-A powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required mass of Rediocide-A:

Molecular Weight (MW) of Rediocide-A = 794.9 g/mol

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 794.9 g/mol = 0.007949 g

Mass (mg) = 7.95 mg

Weighing Rediocide-A:

Carefully weigh out 7.95 mg of Rediocide-A powder and place it into a sterile

microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Rediocide-A powder.

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary.[7]

Storage of Stock Solution:
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Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for up to 12 months or at -80°C for up to 24 months to maintain

stability.[7] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the 10 mM Rediocide-A stock solution to final working

concentrations of 10 nM and 100 nM for treating cells in culture, as described in a study on its

effects on natural killer (NK) cells.[1][2]

Materials:

10 mM Rediocide-A stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure for preparing a 100 nM working solution:

Intermediate Dilution (e.g., to 100 µM):

Perform a 1:100 serial dilution of the 10 mM stock solution.

Add 2 µL of the 10 mM stock solution to 198 µL of sterile cell culture medium. This results

in a 100 µM intermediate solution.

Final Dilution to 100 nM:

Perform a 1:1000 dilution of the 100 µM intermediate solution.

For example, to prepare 1 mL of 100 nM working solution, add 1 µL of the 100 µM

intermediate solution to 999 µL of cell culture medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.biocrick.com/screening/Diterpenoids_compound_library.html
https://www.researchgate.net/publication/348260612_Targeting_CD155_by_rediocide-A_overcomes_tumour_immuno-resistance_to_natural_killer_cells
https://pubmed.ncbi.nlm.nih.gov/33399495/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure for preparing a 10 nM working solution:

Intermediate Dilution (e.g., to 10 µM):

Perform a 1:1000 serial dilution of the 10 mM stock solution.

Add 1 µL of the 10 mM stock solution to 999 µL of sterile cell culture medium. This results

in a 10 µM intermediate solution.

Final Dilution to 10 nM:

Perform a 1:1000 dilution of the 10 µM intermediate solution.

For example, to prepare 1 mL of 10 nM working solution, add 1 µL of the 10 µM

intermediate solution to 999 µL of cell culture medium.

Important Considerations:

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the Rediocide-A treated samples

(e.g., 0.1%).[1][2]

Final DMSO Concentration: Ensure that the final concentration of DMSO in your cell culture

does not exceed a level that is toxic to your specific cell line. A concentration of 0.1% is

generally considered safe for most cell lines.[5][6]

Mandatory Visualizations
Experimental Workflow for Rediocide-A Solution
Preparation
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Caption: Workflow for preparing Rediocide-A stock and working solutions.
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Signaling Pathway of Rediocide-A in Cancer
Immunotherapy
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Caption: Rediocide-A's mechanism in overcoming tumor immuno-resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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